Benzeneacetic acid,2-phenoxy-,methyl ester

• Molecular Formula: C15H14O3
• Molecular Weight: 242.27 g/mol
• IUPAC Name: methyl 2-(2-phenoxyphenyl)acetate
• InChI: InChI=1S/C15H14O3/c1-17-15(16)11-12-7-5-6-10-14(12)18-13-8-3-2-4-9-13/h2-10H,11H2,1H3
• InChI Key: SUNDZHRKGVFNPX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1=CC=CC=C1OC2=CC=CC=C2

Description

Benzeneacetic acid,2-phenoxy-,methyl ester is a useful research compound. Its molecular formula is C15H14O3 and its molecular weight is 242.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-phenoxyphenylacetic acid (2.75 g) in dry methanol (30 ml) containing concentrated sulphuric acid (0.3 ml) was heated under reflux for 2 hours then allowed to cool, poured into water and extracted with ether. The extracts were washed with water, dried and concentrated under reduced pressure to give methyl 2-phenoxyphenylacetate (2.65 g, 91%) as a pale yellow oil.